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Indole-d6 is the deuterated form of indole, an aromatic heterocyclic organic compound

ubiquitous in nature and central to the structure of the essential amino acid tryptophan and

various bioactive compounds.[1][2][3] In Indole-d6, six hydrogen atoms on the indole ring have

been replaced with their heavy isotope, deuterium. This isotopic substitution, while having a

minimal effect on the chemical properties of the molecule, results in a significant and

predictable increase in its mass. This unique characteristic makes Indole-d6 an invaluable tool

in modern analytical chemistry, where precision and accuracy are paramount.

Primarily, Indole-d6 serves as a superior internal standard for the quantitative analysis of

natural indole and its metabolites in complex biological and environmental matrices.[1][4] Its

application extends to various analytical techniques, including Gas Chromatography-Mass

Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[1] The use of stable isotope-labeled compounds

like Indole-d6 has become a gold standard in pharmacokinetic and metabolic studies, allowing

researchers to trace the fate of drug molecules and endogenous compounds with high fidelity.

[1]

Chemical Structure and Physicochemical Properties
The core structure of Indole-d6 is identical to that of indole: a bicyclic structure composed of a

six-membered benzene ring fused to a five-membered, nitrogen-containing pyrrole ring.[2][5]

The distinction lies in the isotopic labeling, where the hydrogen atoms at positions 2, 3, 4, 5, 6,
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and 7 are replaced by deuterium atoms.[6] The hydrogen atom on the nitrogen (position 1)

typically remains un-deuterated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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